molecular formula C30H22N4O10 B11539356 (1E,2E)-hydrazine-1,2-diylidenebis[(E)methylylidene-2-nitrobenzene-4,1-diyl] bis(4-methoxybenzoate)

(1E,2E)-hydrazine-1,2-diylidenebis[(E)methylylidene-2-nitrobenzene-4,1-diyl] bis(4-methoxybenzoate)

Cat. No.: B11539356
M. Wt: 598.5 g/mol
InChI Key: WZOGWDYHFBLUAU-LTTYKRRRSA-N
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Description

4-[(E)-[(2E)-2-{[4-(4-METHOXYBENZOYLOXY)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YLIDENE]METHYL]-2-NITROPHENYL 4-METHOXYBENZOATE is a complex organic compound characterized by its unique structure and functional groups

Preparation Methods

The synthesis of 4-[(E)-[(2E)-2-{[4-(4-METHOXYBENZOYLOXY)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YLIDENE]METHYL]-2-NITROPHENYL 4-METHOXYBENZOATE involves multiple steps, including the formation of intermediate compounds. The reaction conditions typically require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-[(E)-[(2E)-2-{[4-(4-METHOXYBENZOYLOXY)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YLIDENE]METHYL]-2-NITROPHENYL 4-METHOXYBENZOATE has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic transformations. In biology, it may be studied for its potential biological activities, such as antimicrobial or anticancer properties. In medicine, it could be explored for its therapeutic potential. Additionally, it may have industrial applications in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways The exact mechanism may vary depending on the context of its application For example, in a biological setting, it may interact with enzymes or receptors, leading to a cascade of biochemical events

Comparison with Similar Compounds

When compared to similar compounds, 4-[(E)-[(2E)-2-{[4-(4-METHOXYBENZOYLOXY)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YLIDENE]METHYL]-2-NITROPHENYL 4-METHOXYBENZOATE stands out due to its unique structural features and functional groups. Similar compounds may include other nitrophenyl derivatives or methoxybenzoate esters. Each of these compounds may have distinct properties and applications, highlighting the uniqueness of 4-[(E)-[(2E)-2-{[4-(4-METHOXYBENZOYLOXY)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YLIDENE]METHYL]-2-NITROPHENYL 4-METHOXYBENZOATE.

Properties

Molecular Formula

C30H22N4O10

Molecular Weight

598.5 g/mol

IUPAC Name

[4-[(E)-[(E)-[4-(4-methoxybenzoyl)oxy-3-nitrophenyl]methylidenehydrazinylidene]methyl]-2-nitrophenyl] 4-methoxybenzoate

InChI

InChI=1S/C30H22N4O10/c1-41-23-9-5-21(6-10-23)29(35)43-27-13-3-19(15-25(27)33(37)38)17-31-32-18-20-4-14-28(26(16-20)34(39)40)44-30(36)22-7-11-24(42-2)12-8-22/h3-18H,1-2H3/b31-17+,32-18+

InChI Key

WZOGWDYHFBLUAU-LTTYKRRRSA-N

Isomeric SMILES

COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)/C=N/N=C/C3=CC(=C(C=C3)OC(=O)C4=CC=C(C=C4)OC)[N+](=O)[O-])[N+](=O)[O-]

Canonical SMILES

COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)C=NN=CC3=CC(=C(C=C3)OC(=O)C4=CC=C(C=C4)OC)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

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